Copper(II) Chloride

• CAS No.: 7447-39-4
• Product Name: Copper(II) Chloride
• Molecular Formula: CuCl2; Cl2Cu
• Molecular Weight: 134.45 g/mol
• IUPAC Name: copper;dichloride
• Standard InChI: InChI=1S/2ClH.Cu/h2*1H;/q;;+2/p-2
• Standard InChIKey: ORTQZVOHEJQUHG-UHFFFAOYSA-L
• SMILES: [Cl-].[Cl-].[Cu+2]
• Canonical SMILES: [Cl-].[Cl-].[Cu+2]
• Boiling Point: 993 °C DECOMP TO CUPROUS CHLORIDE
• Colorform: Yellow to brown, microcrystalline powder; Yellow-brown, monoclinic crystals
• Density: 2.54 at 68 °F (USCG, 1999); 3.39 @ 25 °C/4 °C
• Melting Point: 630 °C (extrapolated)
• Physical Description: Copper chloride appears as a yellowish-brown powder (the anhydrous form) or a green crystalline solid (the dihydrate). Noncombustible but hydrogen chloride gas may form when heated in a fire. Corrosive to aluminum. Used to manufacture other chemicals, in dyeing, in printing, in fungicides, as a wood preservative.; DryPowder; Liquid; PelletsLargeCrystals; Liquid
• Description: Cupric chloride, for injection, is a sterile, nonpyrogenic solution intended for use as an additive to solutions for Total Parenteral Nutrition (TPN).; Copper chloride appears as a yellowish-brown powder (the anhydrous form) or a green crystalline solid (the dihydrate). Noncombustible but hydrogen chloride gas may form when heated in a fire. Corrosive to aluminum. Used to manufacture other chemicals, in dyeing, in printing, in fungicides, as a wood preservative.; Copper(II) chloride is an inorganic chloride of copper in which the metal is in the +2 oxidation state. It has a role as an EC 5.3.3.5 (cholestenol Delta-isomerase) inhibitor. It is an inorganic chloride and a copper molecular entity. It contains a copper(2+).
• Related CAS: 10125-13-0 (dihydrate)
• Shelf Life: Forms dihydrate in moist air.
• Solubility: Soluble in acetone.; SOL IN HOT SULFURIC ACID.; 70.6 g/100 cc water @ 0 °C, 107.9 g/100 cc water @ 100 °C; 53 g/100 cc alcohol @ 15 °C; 68 g/100 cc methanol @ 15 °C; 73 parts/100 parts water @ 20 °C
• Synonyms: copper(II) chloride; CuCl2; cupric chloride; cupric chloride anhydrous; cupric chloride dihydrate; cupric chloride eriochalcite (CuCl2.2H2O); cupric chloride, 64Cu-labeled cpd; cupric chloride, dihydrate 2H-labeled cpd
• PubChem Compound: 169664
• Last Modified: Nov 11 2021